Cas no 1134-56-1 (1,3,4-Oxadiazole,2-ethoxy-5-phenyl-)

1,3,4-Oxadiazole,2-ethoxy-5-phenyl- structure
1134-56-1 structure
Product Name:1,3,4-Oxadiazole,2-ethoxy-5-phenyl-
CAS No:1134-56-1
MF:C10H10N2O2
MW:190.198602199554
CID:236425
PubChem ID:318729
Update Time:2025-04-19

1,3,4-Oxadiazole,2-ethoxy-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole,2-ethoxy-5-phenyl-
    • 2-ethoxy-5-phenyl-1,3,4-oxadiazole
    • 2-Aethoxy-5-phenyl-1,3,4-oxadiazol
    • 2-ethoxy-5-phenyl-[1,3,4]oxadiazole
    • 2-Ethoxy-5-phenyl-1,3,4-oxadiazol
    • 2-Phenyl-5-aethoxy-1,3,4-oxadiazol
    • 2-Phenyl-5-ethoxy-1,3,4-oxadiazol
    • 2-Phenyl-5-ethoxy-oxadiazole-1,3,4
    • 5-Aethoxy-2-phenyl-1,3,4-oxadiazol
    • 5-Phenyl-2-ethoxy-1,3,4-oxadiazole
    • AC1L7YQM
    • NSC257445
    • 1134-56-1
    • NSC 257445
    • URPARLOOLNVMCO-UHFFFAOYSA-N
    • 2-Ethoxy-5-phenyl-1,3,4-oxadiazole #
    • DTXSID60312550
    • NSC-257445
    • Inchi: 1S/C10H10N2O2/c1-2-13-10-12-11-9(14-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
    • InChI Key: URPARLOOLNVMCO-UHFFFAOYSA-N
    • SMILES: O1C(=NN=C1C1C=CC=CC=1)OCC

Computed Properties

  • Exact Mass: 190.0743
  • Monoisotopic Mass: 190.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.2Ų

Experimental Properties

  • Density: 1.156
  • Boiling Point: 295°Cat760mmHg
  • Flash Point: 132.2°C
  • Refractive Index: 1.527
  • PSA: 48.15

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